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Compound of Interest

Compound Name: 7-Isopropylindoline

CAS No.: 954571-03-0

Cat. No.: B3174890

Get Quote

CAS Number: 954571-03-0

Introduction
The indoline scaffold is a privileged heterocyclic motif frequently encountered in a wide array of

pharmaceuticals and biologically active compounds. Its unique structural and electronic

properties make it a versatile building block in medicinal chemistry, contributing to the

development of agents with diverse therapeutic applications, including anticancer, anti-

inflammatory, and neuroprotective activities.[1] This guide focuses on a specific derivative, 7-
Isopropylindoline, providing an in-depth technical resource for researchers, scientists, and

drug development professionals. While specific experimental data for 7-Isopropylindoline is

not extensively available in public literature, this document synthesizes information from closely

related analogues and established chemical principles to offer a robust predictive and practical

guide.

Chemical and Physical Properties
A thorough understanding of the fundamental physicochemical properties of 7-
Isopropylindoline is essential for its effective use in research and development.
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Property Value Source

CAS Number 954571-03-0 Internal Database

Molecular Formula C₁₁H₁₅N Internal Database

Molecular Weight 161.24 g/mol Internal Database

Appearance
Predicted: Colorless to pale

yellow liquid
Inferred from similar indolines

Boiling Point Not available -

Melting Point Not available -

Solubility

Predicted: Soluble in common

organic solvents (e.g., DCM,

MeOH, DMSO)

Inferred from similar indolines

Synthesis of 7-Isopropylindoline: A Proposed
Synthetic Workflow
While a specific, published protocol for the synthesis of 7-Isopropylindoline is not readily

available, a plausible and efficient synthetic route can be designed based on established

methodologies for the functionalization of the indoline core. The following proposed workflow

leverages the principles of electrophilic aromatic substitution and subsequent reduction.

Conceptual Synthetic Pathway
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Alternative Route

Indoline
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7-Ethyl-1-acetylindoline

Reduction (e.g., Wolff-Kishner or Clemmensen)

7-Isopropylindoline

Grignard Reaction (CH₃MgBr) then Reduction Grignard Reaction (CH₃MgBr)
then Reduction

7-Ethylindoline (Illustrative)

Deprotection (e.g., NaOH/H₂O)

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 7-Isopropylindoline.

Step-by-Step Experimental Protocol (Proposed)
Part 1: Protection of the Indoline Nitrogen

Rationale: The nitrogen atom of the indoline ring is nucleophilic and can interfere with

subsequent electrophilic aromatic substitution reactions. Acetylation provides a robust

protective group that can be removed under basic conditions.

Procedure:
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1. Dissolve indoline (1.0 eq) in dichloromethane (DCM) in a round-bottom flask under an

inert atmosphere (e.g., nitrogen or argon).

2. Cool the solution to 0 °C using an ice bath.

3. Add acetic anhydride (1.1 eq) dropwise to the stirred solution.

4. Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by Thin

Layer Chromatography (TLC).

5. Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate.

6. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to yield 1-acetylindoline.

Part 2: Friedel-Crafts Acylation at the 7-Position

Rationale: The acetyl protecting group directs electrophilic substitution to the C7 position of

the indoline ring. A Friedel-Crafts acylation introduces a carbonyl group, which can then be

converted to the isopropyl group.

Procedure:

1. Suspend anhydrous aluminum chloride (AlCl₃, 2.5 eq) in dry DCM in a separate flask

under an inert atmosphere.

2. Cool the suspension to 0 °C and add acetyl chloride (1.2 eq) dropwise.

3. Add a solution of 1-acetylindoline (1.0 eq) in dry DCM dropwise to the reaction mixture.

4. Stir the reaction at 0 °C for 1 hour and then at room temperature overnight.

5. Carefully quench the reaction by pouring it onto crushed ice with concentrated HCl.

6. Extract the product with DCM, wash the organic layer with water and brine, dry over

anhydrous sodium sulfate, and concentrate. Purify the crude product by column

chromatography to obtain 7-acetyl-1-acetylindoline.
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Part 3: Grignard Reaction and Reduction to Form the Isopropyl Group

Rationale: The ketone introduced in the previous step can be converted to a tertiary alcohol

via a Grignard reaction with methylmagnesium bromide. Subsequent reduction of the alcohol

will yield the desired isopropyl group.

Procedure:

1. Dissolve 7-acetyl-1-acetylindoline (1.0 eq) in dry tetrahydrofuran (THF) under an inert

atmosphere.

2. Cool the solution to 0 °C and add methylmagnesium bromide (2.2 eq, 3.0 M solution in

diethyl ether) dropwise.

3. Allow the reaction to warm to room temperature and stir for 2 hours.

4. Quench the reaction with a saturated aqueous solution of ammonium chloride.

5. Extract the product with ethyl acetate, wash with brine, dry, and concentrate to yield the

tertiary alcohol intermediate.

6. The intermediate alcohol can be reduced to the isopropyl group under standard

conditions, such as treatment with triethylsilane and trifluoroacetic acid.

Part 4: Deprotection of the Indoline Nitrogen

Rationale: The final step involves the removal of the acetyl protecting group to yield the

target compound, 7-Isopropylindoline.

Procedure:

1. Dissolve the product from the previous step in a mixture of methanol and water.

2. Add an excess of sodium hydroxide (e.g., 5 eq).

3. Heat the mixture to reflux and stir for 4-6 hours, monitoring by TLC.

4. Cool the reaction to room temperature and neutralize with a dilute acid (e.g., 1M HCl).
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5. Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate,

and concentrate. Purify the final product by column chromatography.

Spectroscopic Characterization (Predicted)
Due to the lack of publicly available spectra for 7-Isopropylindoline, the following are

predicted spectroscopic characteristics based on the analysis of the indoline scaffold and the

isopropyl substituent.

¹H NMR Spectroscopy
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Proton
Assignment

Predicted
Chemical Shift
(δ, ppm)

Predicted
Multiplicity

Predicted
Coupling
Constant (J,
Hz)

Rationale

Aromatic (C4-H,

C5-H, C6-H)
6.8 - 7.2 m -

Aromatic protons

on the benzene

ring of the

indoline core.

Indoline N-H 3.5 - 4.5 br s -

The chemical

shift can vary

depending on

solvent and

concentration.

Indoline C2-H₂ ~3.0 t ~8.0

Triplet due to

coupling with the

adjacent C3

protons.

Indoline C3-H₂ ~3.6 t ~8.0

Triplet due to

coupling with the

adjacent C2

protons.

Isopropyl CH 2.8 - 3.2 sept ~7.0

Septet due to

coupling with the

six equivalent

methyl protons.

Isopropyl CH₃ ~1.2 d ~7.0

Doublet due to

coupling with the

single methine

proton.

¹³C NMR Spectroscopy
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Carbon Assignment
Predicted Chemical Shift
(δ, ppm)

Rationale

Aromatic C7 140 - 145
Aromatic carbon bearing the

isopropyl group.

Aromatic C3a, C7a 125 - 150
Aromatic carbons at the ring

fusion.

Aromatic C4, C5, C6 110 - 130
Unsubstituted aromatic

carbons.

Indoline C2 ~47
Aliphatic carbon adjacent to

the nitrogen.

Indoline C3 ~30
Aliphatic carbon on the five-

membered ring.

Isopropyl CH 25 - 30
Methine carbon of the

isopropyl group.

Isopropyl CH₃ ~23
Methyl carbons of the isopropyl

group.

Infrared (IR) Spectroscopy
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Functional Group
Predicted
Wavenumber
(cm⁻¹)

Intensity Rationale

N-H Stretch 3350 - 3450 Medium, sharp
Characteristic of a

secondary amine.

Aromatic C-H Stretch 3000 - 3100 Medium
Aromatic C-H

vibrations.

Aliphatic C-H Stretch 2850 - 2970 Strong

C-H stretches of the

indoline and isopropyl

groups.[2]

C=C Stretch

(Aromatic)
1580 - 1620 Medium

Benzene ring

vibrations.

C-N Stretch 1250 - 1350 Medium

Stretching vibration of

the carbon-nitrogen

bond in the indoline

ring.

Mass Spectrometry (MS)
The electron ionization mass spectrum of 7-Isopropylindoline is expected to show a

molecular ion peak (M⁺) at m/z = 161. Key fragmentation patterns would likely involve:

Loss of a methyl group (-CH₃): A significant peak at m/z = 146, corresponding to the [M-15]⁺

ion, resulting from the cleavage of a methyl group from the isopropyl substituent.[3][4]

Loss of a propyl group (-C₃H₇): A peak at m/z = 118, corresponding to the [M-43]⁺ ion.

Retro-Diels-Alder (RDA) type fragmentation: Cleavage of the five-membered ring could also

occur, though this is often less favorable in indolines compared to other heterocyclic

systems.

Applications in Drug Development
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The indoline core is a cornerstone in medicinal chemistry, with numerous derivatives exhibiting

a wide range of pharmacological activities.[1] While the specific biological profile of 7-
Isopropylindoline is not yet defined in the literature, its structural features suggest several

promising avenues for investigation.

Potential Therapeutic Areas
Oncology: Many substituted indolines act as kinase inhibitors, which are crucial in cancer

therapy. The 7-isopropyl group could potentially enhance binding to the hydrophobic pockets

of certain kinase active sites.[5]

Anti-inflammatory: Indoline derivatives have been explored as inhibitors of inflammatory

enzymes such as 5-lipoxygenase (5-LOX).[6] The lipophilic isopropyl group may improve cell

permeability and target engagement.

Central Nervous System (CNS) Disorders: The indoline scaffold is present in several CNS-

active compounds. The modulation of lipophilicity by the isopropyl group could influence

blood-brain barrier penetration, making it a candidate for neurological drug discovery.[7]

Structure-Activity Relationship (SAR) Considerations
The substitution at the 7-position of the indoline ring can significantly impact biological activity.

Studies on related heterocyclic systems have shown that the size and lipophilicity of the

substituent at this position can influence receptor binding and overall potency.[8][9] The

isopropyl group, with its moderate size and lipophilicity, offers a balance that could be favorable

for various biological targets.

Safety and Handling
As a research chemical with limited toxicological data, 7-Isopropylindoline should be handled

with care, following standard laboratory safety procedures. The following guidelines are based

on the known properties of the indoline scaffold and alkylated aromatic amines.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile) when handling this

compound.[10]
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Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of any potential vapors.

Storage: Store in a tightly sealed container in a cool, dry, and dark place, away from

oxidizing agents and strong acids.[11]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion
7-Isopropylindoline represents a valuable, yet underexplored, building block for drug

discovery and development. This guide provides a comprehensive overview of its chemical

properties, a plausible synthetic strategy, predicted spectroscopic data, and potential

therapeutic applications. By leveraging the foundational knowledge of the indoline scaffold and

the principles of medicinal chemistry, researchers can effectively utilize 7-Isopropylindoline in

the design and synthesis of novel therapeutic agents. As with any research chemical, all

handling and experimental work should be conducted with the utmost attention to safety and

established laboratory protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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